2-(4-aminophenyl)-N-isopropylacetamide

• IUPAC Name: 2-(4-aminophenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H16N2O/c1-8(2)13-11(14)7-9-3-5-10(12)6-4-9/h3-6,8H,7,12H2,1-2H3,(H,13,14)
• InChI Key: GUKTXWPNNUNUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1=CC=C(C=C1)N
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol

Description

2-(4-Aminophenyl)-N-isopropylacetamide, also known as 4-Aminophenyl-N-isopropylacetamide, is a chemical compound often used in scientific research and lab experiments. It is a white, crystalline solid that is insoluble in water and has a molecular weight of 199.26 g/mol. 4-Aminophenyl-N-isopropylacetamide is used for a variety of purposes, including as a reagent in chemical synthesis, as an analytical tool for the determination of various compounds, and as a starting material for the preparation of various compounds.

Scientific Research Applications

Synthesis and Chemical Reactions

• A study by Thirupathi et al. (2014) explored a novel palladium-catalyzed approach to synthesize 2-benzofuranyl/indolylacetamides, demonstrating a process involving oxy/aminopalladation and isocyanide insertion (Thirupathi, Babu, Dwivedi, Kant, & Reddy, 2014).

Anticancer Drug Synthesis

• Research by Sharma et al. (2018) focused on synthesizing and structuring N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for potential use as an anticancer drug, using molecular docking to target the VEGFr receptor (Sharma, Anthal, Geetha, Al-Ostoot, Mohammed, Khanum, Sridhar, & Kant, 2018).

Analgesic and Antimicrobial Activities

• A study by Sahu et al. (2009) synthesized substituted aryl-N-chalconyl aminophenols and investigated their analgesic and antimicrobial activities, finding compounds with significant activities compared to reference drugs (Sahu, Banerjee, Sahu, Behera, Pradhan, & Azam, 2009).

Metabolic Effects

• De Matteis (1971) studied the effect of 2-allyl-2-isopropylacetamide on cytochrome P-450 concentration in rat liver, observing a significant loss of cytochrome P-450 and changes in liver haem (De Matteis, 1971).

Electrophysiological Applications

• Research by Ioannides et al. (1989) investigated the mutagenicity of aminobiphenyl isomers, including 2-aminobiphenyl, and their derivatives, providing insights into their genotoxicity and carcinogenicity (Ioannides, Lewis, Trinick, Neville, Sertkaya, Kajbaf, & Gorrod, 1989).

Electrochemical Sensor Development

• A study by Beitollahi et al. (2012) utilized 5-amino-3′,4′-dimethyl-biphenyl-2-ol in a carbon paste electrode to create an electrochemical sensor, showing potential applications in the detection of pharmaceutical compounds (Beitollahi, Mohadesi, Mohammadi, & Akbari, 2012).